Cas no 1355223-87-8 ((6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1355223-87-8
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 5208521
• Update Time: 2025-06-15

(6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C18H22N2O2S/c1-18(2,3)22-17(21)20-12-15-9-10-16(19-11-15)23-13-14-7-5-4-6-8-14/h4-11H,12-13H2,1-3H3,(H,20,21)
• InChI Key： HSCCQWWCUWNCSN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(SCC2=CC=CC=C2)N=C1

Additional information on (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

Research Brief on (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS: 1355223-87-8)

The compound (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS: 1355223-87-8) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring accuracy and relevance.

The compound, often referred to as a key intermediate in the synthesis of more complex molecules, has been studied for its role in modulating specific biological pathways. Recent studies have highlighted its utility in the development of kinase inhibitors, which are crucial for targeting various diseases, including cancer and inflammatory disorders. The tert-butyl ester group in the molecule provides stability, while the benzylsulfanyl moiety contributes to its reactivity and binding affinity.

One of the most significant advancements in the study of this compound is its application in the synthesis of novel proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade target proteins rather than merely inhibiting them. Researchers have successfully incorporated (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester into PROTAC designs, demonstrating its versatility as a building block in drug development.

In addition to its role in PROTACs, recent studies have explored the compound's potential as a scaffold for developing small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, such as improved bioavailability and metabolic stability.

Another area of interest is the compound's application in chemical biology tools. Researchers have utilized it to develop activity-based probes (ABPs) for studying enzyme activity in live cells. These probes enable real-time monitoring of enzymatic processes, providing valuable insights into disease mechanisms and potential therapeutic targets. The benzylsulfanyl group in the compound has been particularly useful in these applications due to its ability to form covalent bonds with target enzymes.

Despite these promising developments, challenges remain in the optimization of (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester for clinical applications. Issues such as off-target effects and metabolic degradation need to be addressed through further structural modifications. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to play a significant role in drug discovery efforts.

In conclusion, (6-Benzylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS: 1355223-87-8) represents a valuable tool in chemical biology and medicinal chemistry. Its applications in PROTACs, small-molecule inhibitors, and chemical probes underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on optimizing its properties and expanding its applications to address unmet medical needs.